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Compound of Interest

(1R,2R,5R)-2-Isopropyl-5-
Compound Name:

methylcyclohexanamine
CAS No.: 16934-77-3

Cat. No.: B173375

Get Quote

Executive Summary

(1R,2R,5R)-2-Isopropyl-5-methylcyclohexanamine is a primary chiral amine used primarily
as a resolving agent and chiral auxiliary in asymmetric synthesis.[1] As a stereoisomer of
menthylamine (specifically the amine analog of neomenthol or isomenthol depending on
nomenclature conventions), it shares the aggressive reactivity profile of primary aliphatic
amines.

Core Hazards:
o Corrosivity: Causes severe skin burns and eye damage (GHS Category 1B).[1]

» Air Sensitivity: Rapidly absorbs atmospheric CO:2 to form solid carbamate salts,
compromising stoichiometry and purity.[1]

» Sensitization: Potential for respiratory and skin sensitization upon prolonged exposure.[1]
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Chemical Identity & Physicochemical Profile[1][2][3]

[4][5][6][7]8][°]

Understanding the stereochemistry is vital for application success, though safety protocols

remain consistent across isomers.|[1]

Property

Specification

IUPAC Name

(1R,2R,5R)-2-Isopropyl-5-

methylcyclohexanamine

Common Name

Neomenthylamine (Isomer dependent);

Menthylamine isomer

Note: 2216-54-8 refers to the (1R,2S,5R)

CAS Number isomer.[1][2] Specific isomer CAS may vary by
vendor.

Molecular Formula C1oH21N

Molecular Weight 155.28 g/mol

Physical State

Colorless to pale yellow liquid or low-melting

solid (isomer dependent).[1]

Basicity (pKa)

~10.5 (Typical for cyclohexylamines)

Solubility

Soluble in organic solvents (EtOH, DCM,

Toluene); slightly soluble in water.[1]

Hazard Characterization (GHS)

This compound is classified as Dangerous Goods.[1] Strict adherence to GHS standards is

required.[1]

GHS Classification[1]

» Skin Corrosion/Irritation: Category 1B (H314)[1]

o Serious Eye Damage/Eye Irritation: Category 1 (H318)[1]
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o Acute Toxicity (Oral): Category 4 (H302) - Inferred from analog data[1]

e Specific Target Organ Toxicity (Single Exposure): Category 3 (H335) - Respiratory
Irritation[1]

Toxicological Mechanisms|[1]

o Tissue Destruction: The high pKa (~10.[1]5) results in saponification of cell membrane lipids
and dehydration of tissue upon contact.[1] Unlike acids, alkali burns penetrate deeply as they
do not form a protective protein eschar.[1]

 Inhalation Risk: Vapors are highly irritating to the mucous membranes.[1] Inhalation can
cause laryngeal edema and chemical pneumonitis.[1]

Operational Handling Protocols
Engineering Controls

e Primary Containment: All handling must occur within a certified chemical fume hood or a
glovebox under inert atmosphere (Argon/Nitrogen).[1]

o Ventilation: Ensure hood face velocity is >100 fpm (0.5 m/s).

Personal Protective Equipment (PPE) Matrix

Hazard Level: Low (Sealed Hazard Level: High (Open

Body Part . )
Transfer) Pouring/Synthesis)
Hand Nitrile Gloves (Double gloved, Silver Shield / 4H Laminate
ands
0.11mm min) Gloves (under Nitrile)
Eyes Chemical Safety Goggles Face Shield + Safety Goggles
Chemical Resistant Apron +
Body Lab Coat (Cotton/Poly)
Tyvek Sleeves
Full-face respirator with
Respiratory N/A (Hood used) Ammonia/Methylamine

cartridges (if hood unavailable)
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Handling Workflow Diagram

The following decision tree outlines the safe handling logic to prevent exposure and
degradation.

Liquid Handling

Solid Handling

fer
(Sure-Seal/Septum)

Reaction/Appiication IASLIMIGUUIALLECM Weste Disposal
PP (Basic Organic)

Check Physical State

Start: Handling (1R,2R 5R)-Amine (Liquid vs Solid)

Weigh in Closed Vessel
(Glovebox Preferred)

Click to download full resolution via product page

Caption: Operational workflow emphasizing inert atmosphere handling to prevent carbamate

formation.

Storage and Stability: The CO2 Threat

A critical, often overlooked aspect of handling chiral amines is their reaction with atmospheric

carbon dioxide.

Degradation Mechanism

Primary amines react reversibly with CO:2 to form carbamic acid, which then reacts with another
equivalent of amine to form a carbamate salt. This solid precipitate alters the stoichiometry of
the reagent, leading to failed enantioselective resolutions.

Visualizing the Pathway:
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Caption: The formation of carbamate salts upon exposure to air, a primary cause of reagent
degradation.[3]

Storage Protocols

o Atmosphere: Store under Argon or Nitrogen.[1]

o Container: Use septum-sealed vials or Schlenk flasks. Avoid simple screw caps for long-term
storage as they allow gas diffusion.[1]

o Temperature: Store at 2—8°C. Cold storage reduces the rate of oxidation and volatilization.[1]

o Visual Check: If a white crust is visible on the cap threads, the material has absorbed CO:2.[1]
It may need redistillation (for liquids) or recrystallization (for solids) before use as a chiral
standard.[1]
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Emergency Response

Spill Management
e Small Spills (<10 mL):

o Evacuate the immediate area.[1]
o Wear full PPE (Goggles, Face Shield, Double Nitrile gloves).[1]

o Absorb with an inert material (Vermiculite, dry sand, or commercial amine-neutralizing
pads).[1] Do not use paper towels (exothermic reaction risk).[1]

o Collect in a waste container labeled "Basic Organic Waste."[1]

o Clean surface with dilute acetic acid (vinegar) only after bulk material is removed to
neutralize residues.[1]

First Aid[1]

o Eye Contact: Immediately flush with water for 15 minutes minimum, holding eyelids open.[1]
Time is critical to prevent permanent corneal opacity.[1] Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing immediately.[1] Flush skin with water for 15
minutes.[1] Do not apply neutralizing agents (acids) to the skin; this causes secondary heat
burns.[1]

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Safety Guide: (1R,2R,5R)-2-Isopropyl-5-
methylcyclohexanamine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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isopropyl-5-methylcyclohexanamine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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